Cas no 206358-02-3 (4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(2,3,4,5-tetramethoxyphenyl)-)

• Product Name: 4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(2,3,4,5-tetramethoxyphenyl)-
• CAS No: 206358-02-3
• MF: C₁₉H₁₈O₈
• MW: 374.341426372528
• CID: 3901331
• PubChem ID: 5742694
• Update Time: 2025-05-27

4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(2,3,4,5-tetramethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(2,3,4,5-tetramethoxyphenyl)-
• 2'-METHOXYTRICIN-4'-METHYL ETHER
• 5,7-DIHYDROXY-2',3',4',5'-TETRAMETHOXYFLAVONE
• 5,7-DIHYDROXY-2-(2,3,4,5-TETRAMETHOXY-PHENYL)-CHROMEN-4-ONE
• 5,7-dihydroxy-2-(2,3,4,5-tetramethoxyphenyl)chromen-4-one
• LMPK12110954
• 206358-02-3
• 5,7-Dihydroxy-2-(2,3,4,5-tetramethoxy-phenyl)-1-benzopyran-4-one
• CHEMBL2296064
• 5,7-Dihydroxy-2-(2,3,4,5-tetramethoxyphenyl)-4H-1-benzopyran-4-one
• AM-573/20891022
• FD69743
• 2'-Methoxytricin-4'-methylether;5,7-Dihydroxy-2',3',4',5'-tetramethoxyflavone

• Inchi： 1S/C19H18O8/c1-23-15-7-10(17(24-2)19(26-4)18(15)25-3)13-8-12(22)16-11(21)5-9(20)6-14(16)27-13/h5-8,20-21H,1-4H3
• InChI Key： ZYVBPTWKKGRSOZ-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=C(C=2C(C=C1C1C=C(C(=C(C=1OC)OC)OC)OC)=O)O)O

Computed Properties

• Exact Mass: 374.10016753g/mol
• Monoisotopic Mass: 374.10016753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 4'-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 4'-O-methylated flavonoids

Additional information on 4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(2,3,4,5-tetramethoxyphenyl)-

Comprehensive Overview of 4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(2,3,4,5-tetramethoxyphenyl)- (CAS No. 206358-02-3)

4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(2,3,4,5-tetramethoxyphenyl)-, with the CAS number 206358-02-3, is a bioactive flavonoid derivative that has garnered significant attention in pharmaceutical and nutraceutical research. This compound, often referred to as a polymethoxyflavone, belongs to the benzopyrone family and exhibits a unique structural configuration with hydroxyl and methoxy functional groups. Its molecular formula and intricate architecture make it a subject of interest for studies focusing on antioxidant properties, anti-inflammatory effects, and potential applications in metabolic health.

In recent years, the demand for natural and synthetic flavonoids has surged, driven by growing consumer interest in plant-derived bioactive compounds. Researchers and industry professionals frequently search for terms like "flavonoids for health benefits", "polymethoxyflavones uses", and "CAS 206358-02-3 applications", reflecting the compound's relevance in modern science. The presence of multiple methoxy groups in 4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(2,3,4,5-tetramethoxyphenyl)- enhances its lipophilicity, which is a critical factor for bioavailability and cellular uptake—a hot topic in drug delivery optimization.

The compound's mechanism of action is often linked to its ability to modulate signaling pathways such as NF-κB and Nrf2, which are central to oxidative stress and inflammation responses. This aligns with current trends in precision medicine and nutraceutical innovation, where targeted bioactive molecules are explored for chronic disease management. Searches for "natural anti-inflammatory agents" or "flavonoids in disease prevention" highlight the public's curiosity about alternatives to conventional therapeutics.

From a synthetic chemistry perspective, 206358-02-3 serves as a valuable intermediate for designing novel analogs with enhanced bioactivity. Its structural versatility allows for modifications to improve pharmacokinetic profiles, a key focus area in medicinal chemistry. Laboratories and R&D teams frequently investigate "flavonoid synthesis techniques" and "structure-activity relationships of benzopyrones", underscoring the compound's role in advancing molecular design.

In the context of cosmeceuticals, 4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(2,3,4,5-tetramethoxyphenyl)- is studied for its potential to mitigate skin aging via collagen protection and UV-induced damage reduction. This aligns with the booming market for "anti-aging ingredients" and "natural skincare actives", which dominate beauty industry searches. Its dual functionality as an antioxidant and anti-inflammatory agent positions it as a promising candidate for dermatological formulations.

Quality control and analytical methods for this compound are also critical discussion points. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly employed to ensure purity, as reflected in queries like "CAS 206358-02-3 analysis methods". Regulatory compliance and standardization remain pivotal, especially for applications in dietary supplements and functional foods, where safety and efficacy are paramount.

In summary, 4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(2,3,4,5-tetramethoxyphenyl)- (CAS No. 206358-02-3) represents a multifaceted compound with broad applicability across pharmaceuticals, nutraceuticals, and cosmeceuticals. Its structural uniqueness and biological activities continue to inspire research, making it a standout subject in the evolving landscape of bioactive molecules.